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Introduction

1H-Imidazole-1-carboxaldehyde, also known as N-formylimidazole, is a highly reactive
heterocyclic amide (azolide) that serves as a potent formylating agent in organic synthesis. As
a member of the N-acylimidazole family, it exhibits significantly greater reactivity towards
nucleophiles than typical amides, a property attributable to the electronic nature of the
imidazole ring which makes the carbonyl carbon highly electrophilic.[1][2] This guide provides a
comprehensive overview of its chemical properties, reactivity, synthesis, and safe handling,
with a focus on its application for professionals in research and drug development. The
imidazole core is a privileged structure in medicinal chemistry, found in numerous natural
products and pharmaceuticals, making its derivatives, including 1H-imidazole-1-
carboxaldehyde, fundamental building blocks in the creation of novel therapeutic agents.[3][4]

[5]

Physicochemical and Spectroscopic Properties

1H-Imidazole-1-carboxaldehyde is typically handled as a reactive intermediate, often
generated in situ. Its physical properties are less commonly documented than its more stable
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C-formyl isomers. However, based on available data for the core imidazole structure and its

derivatives, we can compile its key characteristics.

Data Summary Table

Property Value Source | Reference
CAS Number 3197-61-3 ChemicalBook][6]
Molecular Formula CaHaN20 ChemBK[7]
Molecular Weight 96.09 g/mol Cheméo[8]
Appearance Light yellow ?r ?olorless ECHEMI

transparent liquid
Melting Point 53-55 °C ECHEMI
Boiling Point 235.3 £ 23.0 °C at 760 mmHg ECHEMI
Density 1.2+0.1 g/cm3 ECHEMI
Polar Surface Area 34.9 Az PubChem[9]
Solubility Soluble in water, polar organic N-Acyl Imidazoles[10][11]

solvents

Note: Some physical data is derived from supplier databases and may vary.

Spectroscopic Profile

While a definitive, published spectrum for isolated 1H-imidazole-1-carboxaldehyde is scarce

due to its reactivity, its spectral characteristics can be reliably predicted based on its structure

and data from analogous compounds.[12][13]

e IH NMR: The spectrum would be characterized by a highly deshielded singlet for the

aldehyde proton (CHO), expected to appear far downfield (& > 9.5 ppm). The three protons

on the imidazole ring would appear as distinct signals in the aromatic region (& 7.0-8.5 ppm).

e 13C NMR: A prominent signal for the carbonyl carbon (C=0) would be observed in the range

of 160-170 ppm. The carbons of the imidazole ring would resonate between 115 and 140

ppm.[1]
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» IR Spectroscopy: The most characteristic absorption would be a strong C=0 stretching band
for the aldehyde group, typically found around 1700-1750 cm~1. Additional peaks
corresponding to C-H and C=N stretching of the imidazole ring would also be present.[12]
[14]

e Mass Spectrometry: The molecular ion peak [M]* would be observed at m/z 96.03,
corresponding to its exact mass.[15]

Caption: Molecular Structure of 1H-imidazole-1-carboxaldehyde.

Synthesis and Reactivity
Synthesis

1H-Imidazole-1-carboxaldehyde is not typically synthesized for isolation but is rather
generated in situ for immediate use as a formylating agent. This is commonly achieved by
reacting imidazole with a suitable formyl source. One of the most common reagents for this
purpose is N,N'-Carbonyldiimidazole (CDI), which reacts with formic acid to generate the highly
reactive N-formylimidazole intermediate.[10][16] The formation is often acid-catalyzed.[16]

General imidazole ring synthesis methods like the Debus or Radziszewski synthesis are used
to create the core imidazole ring from components like glyoxal, aldehydes, and ammonia, but
not directly the N-formyl derivative.[17]

Core Reactivity: A Potent Formylating Agent

The primary chemical utility of 1H-imidazole-1-carboxaldehyde stems from its nature as an
"activated" amide. Unlike stable tertiary amides, the C-N bond between the carbonyl group and
the imidazole ring is highly polarized and labile. The imidazole ring acts as an excellent leaving
group, facilitating the transfer of the formyl group (CHO) to a wide range of nucleophiles.[2]

This enhanced reactivity is due to two factors:

o Aromaticity: Imidazole is a stable aromatic heterocycle. Its departure as a neutral molecule
after the acyl transfer is energetically favorable.

e Poor Amide Resonance: The lone pair on the N-1 nitrogen is integral to the imidazole ring's
aromatic sextet. Consequently, it does not participate effectively in resonance with the
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adjacent carbonyl group, which would normally stabilize an amide bond. This leaves the
carbonyl carbon exceptionally electrophilic and susceptible to nucleophilic attack.[1]

Common transformations include:
« N-Formylation: Reaction with primary or secondary amines to form formamides.
¢ O-Formylation: Reaction with alcohols or phenols to produce formate esters.

+ C-Formylation: Reaction with strong carbon nucleophiles, although this is less common.

Nucleophilic Collapse of
1H-Imidazole-1-carboxaldehyde Attack Intermediate Formylated Product
(Formylating Agent) (e.g., R-NHCHO)
Tetrahedral Intermediate )

Nucleophile Elimination Imidazole
(e.g., R-NH2) (Leaving Group)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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